Cas no 27690-02-4 (1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2))

• Product Name: 1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2)
• CAS No: 27690-02-4
• MF: C₁₄H₆K₂O₈S₂
• MW: 444.519243717194
• CID: 287069
• PubChem ID: 168717
• Update Time: 2025-04-19

1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2)
• dipotassium,9,10-dioxoanthracene-1,5-disulfonate
• 1,5-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, dipotassium salt
• 1,5-Anthraquinonedisulfonic acid, dipotassium salt
• Dipotassium 9,10-dihydro-9,10-dioxoanthracene-1,5-disulphonate
• dipotassium 9,10-dioxo-9,10-dihydroanthracene-1,5-disulfonate
• EINECS 248-608-7
• SCHEMBL2788338
• NS00083988
• AKOS002384462
• 1,5-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2)
• Dipotassium 9,10-dihydro-9,10-dioxoanthracene-1,5-disulfonate
• 27690-02-4
• DTXSID20889697
• dipotassium;9,10-dioxoanthracene-1,5-disulfonate

• Inchi： 1S/C14H8O8S2.2K/c15-13-7-3-1-5-9(23(17,18)19)11(7)14(16)8-4-2-6-10(12(8)13)24(20,21)22;;/h1-6H,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2
• InChI Key： OBUXZYGZZJCYID-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1=CC=CC2C(C3C(=CC=CC=3C(C=21)=O)S(=O)(=O)[O-])=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 443.87778
• Monoisotopic Mass: 443.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 665
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 148.54